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Compound of Interest

Compound Name: 4,4'-Dithiodianiline

Cat. No.: B145801 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for 4,4'-
Dithiodianiline, including operational procedures and disposal plans, to ensure a secure

laboratory environment.

Chemical and Physical Properties
Understanding the fundamental properties of 4,4'-Dithiodianiline is the first step toward safe

handling.

Property Value

Molecular Formula C₁₂H₁₂N₂S₂[1][2]

Molecular Weight 248.37 g/mol [1]

Appearance Yellow crystalline solid or powder[3]

Melting Point 76-78 °C[4]

Solubility
Sparingly soluble in water; soluble in organic

solvents like ethanol and acetone.[3]
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4,4'-Dithiodianiline is classified with the following hazards:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Equipment Specifications

Hand Protection Chemical-resistant gloves

Inspected before use. Dispose

of contaminated gloves after

use.[1]

Eye/Face Protection
Safety glasses or chemical

safety goggles

A face shield may be required

depending on the potential for

splashing.[2][5]

Skin and Body Protection Protective clothing

Type to be selected based on

the concentration and amount

of the dangerous substance at

the specific workplace.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use in areas with inadequate

ventilation or where dust is

generated.[4]

Standard Operating Procedure for Handling
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

1. Engineering Controls:

Work in a well-ventilated area.[3]

Use a local exhaust system to control dust generation.[2]
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Ensure a safety shower and eye wash station are readily accessible.[4]

2. Handling and Storage:

Avoid breathing dust, fumes, or vapors.[1][3]

Wash hands thoroughly after handling.[1][2]

Keep the container tightly closed and store it in a cool, dry, and dark place.[2]

The substance is light-sensitive.[1]

3. Disposal Plan:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

Contaminated packaging should be disposed of as unused product.[1]

Do not allow the chemical to enter drains.[6]

Emergency Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[1] Call a poison center

or doctor if you feel unwell.[3]

Skin Contact

Wash off with soap and plenty of water.[1] If skin

irritation occurs, get medical advice/attention.[2]

[3] Take off contaminated clothing and wash it

before reuse.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2][3] If eye irritation

persists, get medical advice/attention.[2][3]

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.[1]

In case of a spill, avoid dust formation and breathing vapors. Use personal protective

equipment and sweep the material into a suitable, closed container for disposal.[1]
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Preparation and Handling

Emergency Response

Spill Containment First Aid

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Handle with Care
Avoid Dust Formation

Store in Cool, Dry, Dark Place
Keep Container Sealed Spill Occurs Personal Exposure

Evacuate Area Skin Contact:
Wash with Soap and Water

Eye Contact:
Rinse with Water for 15 mins

Inhalation:
Move to Fresh Air

Contain Spill

Clean Up with Absorbent
Collect in Sealed Container

Dispose as Hazardous Waste

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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